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For Researchers, Scientists, and Drug Development Professionals

Introduction

Monalazone disodium salt, identified by the CAS Number 61477-95-0, is a chemical
compound classified as a topical anti-infective agent.[1] This guide aims to provide an in-depth
technical overview of its biological activities. However, a comprehensive review of publicly
accessible scientific literature and databases reveals a significant lack of detailed research on
this specific compound. While its classification suggests antimicrobial properties, specific data
regarding its mechanism of action, quantitative biological activity, and the signaling pathways it

may modulate are not readily available.

This document summarizes the limited information that has been found and outlines the areas

where data is currently absent.

Chemical and Physical Properties

A summary of the basic chemical and physical properties of Monalazone disodium salt is
presented below.
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Property Value Source

Molecular Formula C7H4CINNaz204S PubChem[1]
Molecular Weight 279.61 g/mol PubChem[1]
CAS Number 61477-95-0 PubChem[1]

Monalazone disodium,
Naclobenz-natrium, p-

Synonyms ) ) PubChem[1]
(Chlorosulfamoyl)benzoic acid

disodium salt

Biological Activities: State of Current Knowledge

Publicly available resources categorize Monalazone disodium salt as a "Topical Anti-Infective
Agent".[1] This classification implies that the compound is intended for local application to
prevent or treat infections. However, specific details regarding its spectrum of activity, potency,
and mechanism of action are not detailed in the accessible literature.

Extensive searches for in vitro and in vivo studies, clinical trials, or detailed pharmacological
reports on Monalazone disodium salt did not yield specific results. General literature on anti-
infective and anti-inflammatory agents exists, but these do not mention or allude to
Monalazone disodium salt.

Experimental Protocols

A critical component of a technical guide is the inclusion of detailed experimental
methodologies. Due to the absence of published primary research on the biological activities of
Monalazone disodium salt, it is not possible to provide any experimental protocols used to
evaluate this compound.

Signaling Pathways and Mechanisms of Action

Understanding the signaling pathways modulated by a compound is crucial for drug
development. Unfortunately, there is no available information on the mechanism of action of
Monalazone disodium salt or its effects on any cellular signaling pathways. Therefore, the
creation of diagrams to visualize these aspects, as requested, cannot be fulfilled.
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The logical workflow for investigating a topical anti-infective agent would typically involve a
series of in vitro and in vivo assays. A generalized workflow for such an investigation is
presented below.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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